Cas no 872277-46-8 (2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

• Product Name: 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• CAS No: 872277-46-8
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD09051292
• CID: 2121342
• PubChem ID: 16778801
• Update Time: 2025-04-21

2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-oxopyridin-1(2H)-yl)acetic acid
• (5-Bromo-2-oxo-2H-pyridin-1-yl)-acetic acid
• 872277-46-8
• XQGZLHVWYFHNLH-UHFFFAOYSA-N
• (5-bromo-2-oxopyridin-1(2H)-yl)acetic acid
• CS-0101534
• D76190
• (5-BROMO-2-OXOPYRIDIN-1-YL)ACETIC ACID
• SB39242
• 2-(5-bromo-2-oxopyridin-1-yl)acetic acid
• 2-(5-Bromo-2-oxopyridin-1(2H)-yl)aceticacid
• AKOS000134695
• 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• XJB27746
• 5-Bromo-2-oxo-1(2H)-pyridineacetic acid
• DB-312697
• SCHEMBL4893880
• Z285172048
• EN300-36591

• MDL： MFCD09051292
• Inchi： 1S/C7H6BrNO3/c8-5-1-2-6(10)9(3-5)4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： XQGZLHVWYFHNLH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų